Cas no 922179-87-1 (4(3H)-Pyrimidinone, 2-(2-hydroxyethenyl)-)

• Product Name: 4(3H)-Pyrimidinone, 2-(2-hydroxyethenyl)-
• CAS No: 922179-87-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 741584
• Update Time: 2023-08-03

4(3H)-Pyrimidinone, 2-(2-hydroxyethenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-(2-hydroxyethenyl)-
• 2-(2-Oxoethylidene)-1,2-dihydropyrimidine-4(3H)-one
• Acetaldehyde, 2-(3,4-dihydro-4-oxo-2(1H)-pyrimidinylidene)-, (2Z)-

• Inchi： 1S/C6H6N2O2/c9-4-2-5-7-3-1-6(10)8-5/h1-4,9H,(H,7,8,10)
• InChI Key： UOBBYYXUVVSIJT-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(C=CO)N1

Computed Properties

• Exact Mass: 138.043
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.7

Experimental Properties

• Color/Form: Fine gray white crystalline powder

4(3H)-Pyrimidinone, 2-(2-hydroxyethenyl)- Security Information

• Storage Condition：Store in cold storage.